Cas no 2172019-11-1 (2-N-(cyclopropylmethyl)-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-N-(cyclopropylmethyl)-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2172019-11-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6172356
• PubChem ID: 165551160
• Update Time: 2025-06-27

2-N-(cyclopropylmethyl)-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(cyclopropylmethyl)-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• 2-[N-(cyclopropylmethyl)-2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid
• 2172019-11-1
• EN300-1506856

• Inchi： 1S/C27H32N2O5/c1-3-27(4-2,25(32)29(16-24(30)31)15-18-13-14-18)28-26(33)34-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,3-4,13-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： MKEVLGFDPVRXFE-UHFFFAOYSA-N
• SMILES： O=C(C(CC)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(cyclopropylmethyl)-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

Introduction to 2-N-(cyclopropylmethyl)-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic Acid (CAS No. 2172019-11-1)

The compound 2-N-(cyclopropylmethyl)-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid, identified by its CAS number 2172019-11-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups, including the cyclopropylmethyl moiety and the fluoren-9-ylmethoxycarbonyl substituent, contributes to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds that exhibit enhanced efficacy and reduced side effects compared to existing therapeutic agents. The structural features of 2-N-(cyclopropylmethyl)-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid make it a promising candidate for further investigation in this regard. Specifically, the presence of the fluoren-9-ylmethoxycarbonyl group suggests potential interactions with biological targets, while the cyclopropylmethyl moiety may contribute to improved metabolic stability and bioavailability.

The compound's structure also highlights its versatility as a building block for more complex molecules. The amidoacetic acid backbone provides a scaffold for further functionalization, enabling chemists to tailor the properties of the molecule to specific therapeutic needs. This flexibility is particularly valuable in the context of drug discovery, where the ability to modify and optimize molecular structures is crucial for achieving desired pharmacological outcomes.

Recent studies have demonstrated the importance of incorporating fluorinated aromatic rings into pharmaceutical compounds due to their ability to enhance binding affinity and metabolic stability. The fluoren-9-ylmethoxycarbonyl group in this compound aligns with this trend, offering a potential mechanism for improving drug-like properties. Additionally, the use of non-aromatic rings such as cyclopropane has been shown to enhance binding interactions by introducing rigidity and specific spatial orientations. The cyclopropylmethyl group in this compound is an example of such an approach, which may contribute to its overall efficacy.

The synthesis of 2-N-(cyclopropylmethyl)-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the various components of this compound. These methods not only improve efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

In terms of biological activity, preliminary studies suggest that this compound may exhibit potent effects on various biological pathways. The amine and carboxylic acid functionalities provide potential sites for interaction with enzymes and receptors, while the fluorene moiety may enhance cell membrane permeability or influence intracellular signaling. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The development of new pharmaceuticals often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. The case of 2-N-(cyclopropylmethyl)-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid exemplifies this collaborative effort. Chemists play a crucial role in designing and synthesizing novel compounds, while biologists provide critical insights into their biological behavior. Pharmacologists then work to translate these findings into effective therapeutic strategies.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its properties and exploring new applications. Potential areas of investigation include its use as an intermediate in the synthesis of more complex drugs or as a lead compound for further derivatization. Additionally, computational modeling techniques can be employed to predict how modifications to its structure might affect its biological activity, further accelerating the drug discovery process.

In conclusion, 2-N-(cyclopropylmethyl)-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2172019-11-1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug development efforts. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in shaping the future of medicine.